Cas no 2137654-18-1 (N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine)

• Product Name: N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine
• CAS No: 2137654-18-1
• MF: C₁₀H₁₇Br₂N₃
• MW: 339.070080518723
• CID: 5268959
• Update Time: 2025-06-13

N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine Chemical and Physical Properties

Names and Identifiers

• butyl[(4,5-dibromo-1-ethyl-1H-imidazol-2-yl)methyl]amine
• N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine

• Inchi： 1S/C10H17Br2N3/c1-3-5-6-13-7-8-14-9(11)10(12)15(8)4-2/h13H,3-7H2,1-2H3
• InChI Key： BLWHBTUQAIYUIV-UHFFFAOYSA-N
• SMILES： BrC1=C(N=C(CNCCCC)N1CC)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 180
• XLogP3: 3
• Topological Polar Surface Area: 29.8

Additional information on N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine

Comprehensive Overview of N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine (CAS No. 2137654-18-1)

The compound N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine (CAS No. 2137654-18-1) is a specialized organic molecule that has garnered significant attention in the field of medicinal chemistry and materials science. With its unique structural features, including the 4,5-dibromo-1-ethylimidazole core and a butan-1-amine side chain, this compound exhibits potential applications in drug discovery, agrochemicals, and advanced material synthesis. Researchers are particularly interested in its imidazole-based framework, which is known for its versatility in forming hydrogen bonds and interacting with biological targets.

In recent years, the demand for imidazole derivatives has surged due to their broad-spectrum biological activities. The N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine stands out as a promising candidate for further exploration, especially in the context of antimicrobial resistance (AMR), a global health crisis. Scientists are investigating whether this compound could contribute to the development of novel antimicrobial agents capable of combating resistant strains of bacteria and fungi. Its brominated imidazole moiety is particularly intriguing, as halogenated compounds often exhibit enhanced bioactivity and stability.

From a synthetic chemistry perspective, the preparation of CAS No. 2137654-18-1 involves multi-step organic reactions, including alkylation and bromination processes. The compound's purity and yield are critical factors for its successful application in research and industrial settings. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to characterize its structure and ensure quality control. These methods are essential for verifying the identity of N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine and detecting any potential impurities.

The potential applications of N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine extend beyond pharmaceuticals. In the field of material science, this compound could serve as a building block for functional polymers or coordination complexes. Its ability to act as a ligand for transition metals opens doors to catalytic systems and supramolecular chemistry. Additionally, the dibromo-substituted imidazole unit may contribute to the development of organic electronic materials, such as OLEDs or conductive polymers, due to its electron-rich nature.

Environmental and safety considerations are paramount when working with CAS No. 2137654-18-1. While not classified as a hazardous substance under current regulations, proper handling procedures should be followed to minimize exposure. Researchers are encouraged to explore green chemistry approaches for its synthesis, such as solvent-free reactions or catalytic methods, to reduce waste and energy consumption. These efforts align with the growing emphasis on sustainable chemistry in both academia and industry.

In conclusion, N-[(4,5-dibromo-1-ethylimidazol-2-yl)methyl]butan-1-amine (CAS No. 2137654-18-1) represents a fascinating area of research with diverse potential applications. Its unique structural attributes and reactivity profile make it a valuable subject for further investigation in drug discovery, material science, and beyond. As the scientific community continues to explore its properties, this compound may play a pivotal role in addressing some of today's most pressing challenges, from antimicrobial resistance to advanced material design.